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Compound of Interest

Compound Name: EC144

Cat. No.: B1671070 Get Quote

EC144 Technical Support Center
Welcome to the technical support center for EC144. This guide provides essential information

for researchers, scientists, and drug development professionals on the solubility, handling, and

experimental use of EC144, a potent and selective inhibitor of Heat Shock Protein 90 (Hsp90).

Frequently Asked Questions (FAQs)
Q1: What is EC144?

A1: EC144 is a second-generation, high-affinity, and selective inhibitor of Hsp90 with a Ki of 0.2

nM and an IC50 of 1.1 nM.[1] Its chemical name is 5-[2-Amino-4-chloro-7-[(4-methoxy-3,5-

dimethyl-2-pyridinyl)methyl]-7H-pyrrolo[2,3-d]pyrimidin-5-yl]-2-methyl-4-pentyn-2-ol.[1][2][3] It

has been shown to be effective in blocking tumor growth and inducing partial tumor regression

in preclinical models.[1][3][4]

Q2: What are the recommended solvents for dissolving EC144?

A2: EC144 is soluble in both DMSO and ethanol. For stock solutions, DMSO is the preferred

solvent due to the higher achievable concentration.

Q3: What is the maximum concentration for stock solutions of EC144 in DMSO and ethanol?

A3: EC144 is soluble up to 100 mM in DMSO and up to 5 mM in ethanol.[1]
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Q4: How should I store EC144 powder and stock solutions?

A4: The powdered form of EC144 should be stored at -20°C.[1] Stock solutions in DMSO can

be stored at -20°C for up to six months or at 4°C for up to two weeks.
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Issue Possible Cause Solution

Precipitation in stock solution

The concentration of EC144

exceeds its solubility limit in

the chosen solvent.

- Gently warm the solution to

37°C to aid dissolution.- If

precipitation persists, dilute the

stock solution to a lower

concentration.- Ensure the

correct solvent is being used

(DMSO for higher

concentrations).

Precipitation when diluting

stock solution in aqueous

media

EC144 has lower solubility in

aqueous solutions. The final

concentration of the organic

solvent (DMSO or ethanol)

may be too low to maintain

solubility.

- Increase the final percentage

of the organic solvent in your

working solution, being mindful

of potential solvent toxicity to

your cells.- Prepare an

intermediate dilution in a

solvent mixture with a higher

percentage of organic solvent

before the final dilution in

aqueous media.- Vortex or

sonicate the solution briefly

after dilution.

Inconsistent experimental

results

- Degradation of EC144 in

stock solution due to improper

storage.- Inaccurate pipetting

when preparing dilutions.- The

final concentration of the

solvent is affecting the

biological system.

- Prepare fresh stock solutions

regularly and store them

properly.- Calibrate your

pipettes and use proper

pipetting techniques.- Include

a vehicle control (the same

concentration of solvent

without EC144) in your

experiments to account for

solvent effects.

Low potency or lack of

expected biological effect

- The concentration of EC144

used is too low.- The specific

cell line or model system is not

sensitive to Hsp90 inhibition.

- Perform a dose-response

experiment to determine the

optimal concentration of

EC144 for your system.-
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Confirm the expression and

dependence of your target

proteins on Hsp90 in your

model system.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of EC144.

Property Value Reference

Molecular Weight 413.9 g/mol [1]

Chemical Formula C₂₁H₂₄ClN₅O₂ [1]

CAS Number 911397-80-3 [1]

Solubility in DMSO Up to 100 mM [1]

Solubility in Ethanol Up to 5 mM [1]

Purity ≥98% [1]

Storage -20°C [1]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of EC144 in DMSO:

Materials: EC144 powder, anhydrous DMSO, sterile microcentrifuge tubes.

Calculation:

Molecular Weight of EC144 = 413.9 g/mol

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass = 10 mmol/L * 1 L/1000 mL * 413.9 g/mol * 1 mL = 0.004139 g = 4.139 mg

Procedure:
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1. Weigh out 4.139 mg of EC144 powder and place it in a sterile microcentrifuge tube.

2. Add 1 mL of anhydrous DMSO to the tube.

3. Vortex the solution until the EC144 is completely dissolved. Gentle warming to 37°C may

be necessary.

4. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

5. Store the aliquots at -20°C.
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EC144 Stock and Working Solution Preparation

Weigh EC144 Powder

Add Anhydrous DMSO
(to 100 mM)

Step 1

Vortex to Dissolve

Step 2

100 mM Stock Solution
(Store at -20°C)

Step 3

Dilute in Culture Medium

Step 4

Working Solution
(e.g., 10 µM)

Step 5

Click to download full resolution via product page

Caption: Experimental workflow for preparing EC144 solutions.
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EC144 Mechanism of Action: Hsp90 Inhibition

EC144
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Caption: Signaling pathway of EC144 via Hsp90 inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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